Cas no 881189-65-7 (3-(4-chloro-3-fluorophenyl)propanoic acid)

3-(4-chloro-3-fluorophenyl)propanoic acid structure
881189-65-7 structure
Product Name:3-(4-chloro-3-fluorophenyl)propanoic acid
CAS No:881189-65-7
MF:C9H8ClFO2
MW:202.610025405884
MDL:MFCD04116058
CID:706574
PubChem ID:4680108
Update Time:2024-10-26

3-(4-chloro-3-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Chloro-3-fluorophenyl)propionic acid
    • 3-(4-chloro-3-fluorophenyl)propanoic acid
    • 3-(4-chloro-3-fluoro-phenyl)-propionic acid
    • Benzenepropanoic acid, 4-chloro-3-fluoro-
    • 4-Chloro-3-fluorobenzenepropanoic acid (ACI)
    • 4-chloro-3-fluoroBenzenepropanoic acid
    • SY102324
    • MFCD04116058
    • DTXSID80405493
    • Z838969840
    • 3-(4-Chloro-3-fluorophenyl)propionicacid
    • SCHEMBL1569066
    • DB-077190
    • EN300-156988
    • 881189-65-7
    • STL302117
    • AKOS010917801
    • F9995-1018
    • GDXMVKNNJGWZFN-UHFFFAOYSA-N
    • CS-W015492
    • J-510673
    • DS-1786
    • 3-(4-Chloro-3-fluorophenyl)propionic acid, 96%
    • MDL: MFCD04116058
    • Inchi: 1S/C9H8ClFO2/c10-7-3-1-6(5-8(7)11)2-4-9(12)13/h1,3,5H,2,4H2,(H,12,13)
    • InChI Key: GDXMVKNNJGWZFN-UHFFFAOYSA-N
    • SMILES: O=C(CCC1C=C(F)C(Cl)=CC=1)O

Computed Properties

  • Exact Mass: 202.02000
  • Monoisotopic Mass: 202.0196853g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3Ų
  • XLogP3: 2.4

Experimental Properties

  • Color/Form: No data available
  • Melting Point: 80-84℃
  • Boiling Point: 305.9±27.0 °C at 760 mmHg
  • Flash Point: 138.8±23.7 °C
  • PSA: 37.30000
  • LogP: 2.49630

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